Thulium

• Reaction with Air:
  • Thulium tarnishes slowly in dry air, forming thulium(III) oxide:
    $4\text{Tm}+3\text{O}_2\rightarrow 2\text{Tm}_2\text{O}_3$
• Reaction with Water:
  • It reacts slowly with cold water and quickly with hot water to produce thulium hydroxide and hydrogen gas:
    $2\text{Tm}+6\text{H}_2\text{O}\rightarrow 2\text{Tm OH }_3+3\text{H}_2$
• Reaction with Halogens:
  • Thulium reacts with halogens to form thulium(III) halides:
    • With fluorine:
      $2\text{Tm}+3\text{F}_2\rightarrow 2\text{TmF}_3$
    • With chlorine:
      $2\text{Tm}+3\text{Cl}_2\rightarrow 2\text{TmCl}_3$
    • With bromine:
      $2\text{Tm}+3\text{Br}_2\rightarrow 2\text{TmBr}_3$
    • With iodine:
      $2\text{Tm}+3\text{I}_2\rightarrow 2\text{TmI}_3$
• Reaction with Acids:
  • Thulium dissolves readily in dilute sulfuric acid to yield thulium(III) ions:
    $2\text{Tm}+6\text{H}_2\text{SO}_4\rightarrow 2\text{Tm}^{3+}+3\text{SO}_4^{2-}+3\text{H}_2$

Thulium can be synthesized through various methods:

• Extraction from Minerals:
  • Thulium is typically extracted from minerals like monazite using solvent extraction or ion exchange techniques.
• Reduction Processes:
  • The metal can be obtained by reducing thulium oxide with lanthanum or calcium:
    $\text{Tm}_2\text{O}_3+6\text{La}\rightarrow 4\text{Tm}+6\text{La}_2\text{O}_3$
• Electrolytic Reduction:
  • Electrolytic methods can also be employed to isolate thulium from its compounds.

Thulium shares similarities with other lanthanides but exhibits unique properties that distinguish it:

Thulium's unique combination of moderate abundance, specific oxidation states (primarily trivalent), and distinct magnetic properties set it apart from these similar compounds. Its applications in medical technology further enhance its significance within this group of elements.

Atomic Weight and Number

Thulium is a chemical element with atomic number 69, positioned as the thirteenth element in the lanthanide series of the periodic table [1]. The atomic weight of thulium is 168.93422 atomic mass units, making it one of the heavier lanthanide elements [8]. Thulium is a monoisotopic element, meaning its atomic weight is determined solely by its single stable isotope, thulium-169 [4]. The Commission on Isotopic Abundances and Atomic Weights last revised the standard atomic weight of thulium in 2021 based on the latest Atomic Mass Evaluation by the International Union of Pure and Applied Physics [4].

The following table presents the key atomic parameters of thulium:

Thulium's position as element 69 places it in period 6 of the periodic table, among the f-block elements [21]. This positioning influences many of its physical and chemical characteristics, including its relatively high atomic weight compared to lighter elements [22].

Atomic Radius

Thulium possesses an empirical atomic radius of 176 picometers (pm), while its covalent radius is measured at 190±10 picometers [9]. The atomic radius of thulium is also reported as 222 picometers in some sources, with slight variations depending on the measurement methodology employed [5]. These measurements reflect the distance from the nucleus to the outermost electron shell in the thulium atom [22].

The atomic radius of thulium follows the general trend observed across the lanthanide series, exhibiting the lanthanide contraction phenomenon [21]. This contraction occurs due to the poor shielding effect of the 4f electrons, allowing the increasing nuclear charge to pull the electron shells closer to the nucleus as the atomic number increases across the series [22]. The relatively compact atomic radius of thulium contributes to its density and influences its crystallographic properties [5].

Electron Configuration

The ground state electron configuration of neutral thulium atoms is [Xenon]4f¹³6s², with a term symbol of ²F₇/₂ [22]. This configuration indicates that thulium has 69 electrons distributed in a shell structure of 2,8,18,31,8,2 [22]. The partially filled 4f subshell with 13 electrons (out of a possible 14) gives rise to thulium's unique spectroscopic and magnetic properties [23].

The electron configuration can be written in full as:
1s²2s²2p⁶3s²3p⁶3d¹⁰4s²4p⁶4d¹⁰5s²5p⁶4f¹³5d⁰6s² [5]

This electronic structure results in thulium typically exhibiting a +3 oxidation state in its compounds, corresponding to the loss of the two 6s electrons and one 4f electron [21]. The remaining 4f electrons are relatively close to the nucleus and are shielded by the filled 5s and 5p subshells, making them less available for chemical bonding [22]. This electronic arrangement contributes significantly to thulium's chemical behavior and physical properties [23].

Crystallographic Structure

Hexagonal Close-Packed (HCP) Structure

Thulium crystallizes in a hexagonal close-packed (HCP) structure at standard conditions, which is characteristic of many lanthanide metals [6]. In this arrangement, thulium atoms are positioned to achieve maximum packing efficiency, with each atom surrounded by twelve nearest neighbors [12]. The HCP structure consists of alternating layers of atoms arranged in a hexagonal pattern, with the atoms in every other layer positioned directly above one another [6].

Thulium has two major allotropes: the tetragonal α-Thulium and the more stable hexagonal β-Thulium, with the latter being the predominant form at room temperature [1]. The HCP structure of thulium contributes to its physical properties, including its malleability, ductility, and thermal conductivity [12]. This crystalline arrangement also influences the anisotropic behavior observed in thulium's magnetic and electrical properties [6].

Space Group P63/mmc Characteristics

The crystallographic structure of thulium belongs to the space group P63/mmc, which is designated as space group number 194 in the International Tables for Crystallography [6]. This space group notation provides information about the symmetry elements present in the crystal structure [12]. The "P" indicates a primitive unit cell, "63" represents a sixfold screw axis with a translation component of 3/6 of the c-axis length, and "mmc" denotes mirror planes perpendicular to the a and b axes, as well as a mirror plane perpendicular to the c axis [6].

The P63/mmc space group is characterized by high symmetry, featuring 24 symmetry operations including rotations, reflections, and inversions [12]. These symmetry elements dictate how the thulium atoms are arranged within the crystal lattice and influence the physical properties of the metal, particularly its response to external fields and mechanical stress [6]. The space group characteristics are fundamental to understanding the anisotropic behavior observed in thulium's magnetic and spectroscopic properties [12].

Lattice Parameters and Unit Cell Dimensions

The unit cell of thulium's hexagonal close-packed structure is defined by specific lattice parameters that describe its dimensions and angles [6]. At 20°C, the lattice constants for thulium are a = b = 353.75 picometers (pm) and c = 555.46 picometers (pm) [6]. The angles between the crystallographic axes are α = β = 90° and γ = 120°, which is characteristic of the hexagonal crystal system [12].

The following table summarizes the lattice parameters and unit cell dimensions of thulium:

These lattice parameters were determined through X-ray diffraction studies, with the most precise measurements reported by Spedding, Daane, and Herrmann in 1956 [6]. The c/a ratio for thulium is approximately 1.57, which is close to the ideal value of 1.633 for a perfect HCP structure [9]. This slight deviation from the ideal ratio indicates some distortion in the crystal lattice, which influences the physical properties of thulium, particularly its mechanical behavior and thermal expansion characteristics [12].

Thermophysical Properties

Melting and Boiling Points

Thulium exhibits well-defined phase transition temperatures that are characteristic of its position in the lanthanide series [8]. The melting point of thulium is 1545°C (2813°F or 1818 Kelvin), which is relatively high compared to many other metals [9]. This high melting point is attributed to the strong metallic bonding between thulium atoms in the solid state [5]. The boiling point of thulium is 1950°C (3542°F or 2223 Kelvin), giving it a relatively narrow liquid range of approximately 405°C [9].

These phase transition temperatures are important parameters for processing thulium in various applications and research settings [8]. The high melting and boiling points of thulium reflect the significant energy required to overcome the metallic bonding forces that hold the atoms together in the crystalline lattice [5]. These thermophysical properties position thulium as a refractory metal, capable of maintaining its solid state at elevated temperatures [9].

Heat of Fusion and Vaporization

The heat of fusion for thulium is 16.84 kilojoules per mole (kJ/mol), which represents the energy required to transform the metal from a solid to a liquid state at its melting point [9]. This value is relatively low compared to some other lanthanide elements, indicating that the transition from the ordered crystalline state to the disordered liquid state requires less energy than might be expected based on its high melting point [13].

The heat of vaporization for thulium has been measured at 191 kilojoules per mole (kJ/mol), though some sources report values as high as 250 kJ/mol [8] [9]. This value represents the energy required to transform thulium from the liquid to the gaseous state at its boiling point [13]. The substantial heat of vaporization reflects the significant energy needed to overcome the strong interatomic forces that persist even in the liquid state of thulium [9].

Molar Heat Capacity

The molar heat capacity of thulium at constant pressure (Cp) is 27.03 joules per mole-Kelvin (J/mol·K) [9]. This value represents the amount of heat energy required to raise the temperature of one mole of thulium by one Kelvin [13]. The specific heat capacity, which is the heat capacity per unit mass, is approximately 0.16 joules per gram-Kelvin (J/g·K) [8].

The molar heat capacity of thulium follows the general trend observed in the lanthanide series, with values influenced by the electronic structure and lattice vibrations of the metal [9]. The relatively high heat capacity of thulium contributes to its thermal stability and influences its behavior in high-temperature applications [13]. The heat capacity also varies with temperature, generally increasing as the temperature rises due to increased lattice vibrations and electronic excitations [9].

Density Variations with Temperature

Thulium has a density of 9.32 grams per cubic centimeter (g/cm³) at 20°C in its solid state [9]. This relatively high density is characteristic of the lanthanide elements and reflects the compact arrangement of atoms in the hexagonal close-packed structure [5]. When thulium transitions to the liquid state at its melting point, the density decreases to approximately 8.56 g/cm³, representing a volume expansion of about 8.9% during melting [9].

The density of thulium exhibits a negative temperature coefficient, decreasing as the temperature increases due to thermal expansion of the crystal lattice [13]. The linear thermal expansion coefficient of thulium is approximately 13.3 × 10⁻⁶ per Kelvin (K⁻¹) at room temperature [9]. This thermal expansion behavior is anisotropic, with different expansion rates along different crystallographic directions due to the hexagonal structure of thulium [13]. The density variations with temperature are important considerations in applications where dimensional stability is critical [9].

Magnetic Properties

Paramagnetic Behavior Above 56K

Thulium exhibits paramagnetic behavior at temperatures above 56 Kelvin, where thermal energy overcomes the tendency for magnetic moments to align [1]. In this paramagnetic state, the magnetic moments of individual thulium atoms are randomly oriented due to thermal agitation, resulting in no net magnetization in the absence of an external magnetic field [10]. When an external magnetic field is applied, the magnetic moments partially align with the field, producing a magnetization that is proportional to the field strength [14].

The paramagnetic susceptibility of thulium above 56K follows the Curie-Weiss law, with an effective magnetic moment of approximately 7.6 Bohr magnetons [10]. This value is in excellent agreement with the theoretical value for the trivalent thulium ion, which has two holes in the 4f shell [10]. The paramagnetic behavior of thulium in this temperature range is primarily determined by the unpaired electrons in the partially filled 4f orbitals, which contribute to the total angular momentum of the atom [14].

Antiferromagnetism Between 56K and 32K

As thulium is cooled below 56 Kelvin, it undergoes a magnetic phase transition from paramagnetic to antiferromagnetic behavior [10]. In this temperature range between 56K and 32K, the magnetic moments of adjacent thulium atoms align in an antiparallel fashion, resulting in zero net magnetization in the absence of an external field [14]. This antiferromagnetic ordering arises from exchange interactions between neighboring thulium atoms that favor opposite alignment of their magnetic moments [10].

Measurements made from 1.3K to 300K in fields up to 12,000 oersteds have confirmed this antiferromagnetic phase in thulium [10]. The antiferromagnetic structure of thulium in this temperature range is complex and has been studied using neutron diffraction techniques, which reveal the specific arrangement of magnetic moments within the crystal lattice [14]. The transition temperature of approximately 56K, sometimes reported as 51K or 60K in different studies, marks the Néel temperature of thulium, above which thermal energy disrupts the antiferromagnetic ordering [10] [14].

Ferrimagnetic Properties Below 32K

Upon further cooling below 32 Kelvin, thulium undergoes another magnetic phase transition, developing ferrimagnetic properties [10]. In this state, the magnetic moments of thulium atoms align in a complex pattern that results in a net magnetization even in the absence of an external field [14]. Some sources describe this low-temperature phase as ferromagnetic rather than ferrimagnetic, with the transition occurring at approximately 22K [10].

The highest observed ferromagnetic moment in thulium at very low temperatures is approximately 0.5 Bohr magnetons per atom, which is significantly lower than the theoretical value [10]. This reduced moment suggests that the magnetic structure of thulium at low temperatures is more complex than simple ferromagnetism, possibly involving canted or non-collinear arrangements of magnetic moments [14]. The magnetic ordering in this temperature range is strongly influenced by the crystalline anisotropy of thulium, which favors alignment of magnetic moments along specific crystallographic directions [10].

Hysteresis and Crystal Anisotropy

Thulium exhibits significant magnetic hysteresis and crystal anisotropy at low temperatures, particularly in its ferrimagnetic phase below 32K [10]. Magnetic hysteresis refers to the path-dependent behavior of magnetization in response to an applied magnetic field, resulting in a characteristic loop when magnetization is plotted against field strength [19]. This hysteresis indicates energy dissipation during magnetization cycles and is related to the movement of magnetic domain walls within the thulium crystal [10].

The crystal anisotropy in thulium is exceptionally strong, meaning that the magnetic properties vary significantly with direction relative to the crystal axes [10]. It has been suggested that this anisotropy is so large that the magnetization cannot be deviated appreciably from the hexagonal axis even in high magnetic fields up to 70,000 oersteds [10]. This strong anisotropy explains why the observed magnetic moment in polycrystalline thulium samples (3.4 Bohr magnetons) is lower than the theoretical maximum (7 Bohr magnetons), as only the component of magnetization along the easy axis contributes to the measured value [10]. The combination of hysteresis and anisotropy makes thulium's magnetic behavior particularly complex and interesting for fundamental studies of magnetism [19].

Spectroscopic Characteristics

Emission Spectra

Thulium exhibits distinctive emission spectra characterized by sharp lines that correspond to electronic transitions within the partially filled 4f shell [15]. The atomic emission spectra of thulium have been extensively documented in databases such as the NIST Atomic Spectra Database and the Kurucz database [15]. These emission lines serve as fingerprints for identifying thulium in various samples and provide valuable information about its electronic structure [16].

When excited, thulium atoms emit light at specific wavelengths, with prominent emission lines observed in the blue region of the visible spectrum [11]. One of the most characteristic emissions of thulium ions (Tm³⁺) occurs at approximately 459 nanometers, corresponding to the ¹D₂ → ³F₄ transition [18]. This blue emission is particularly important in applications such as solid-state lasers and phosphors [11]. Other significant emission lines from thulium include transitions from the ¹G₄ → ³H₆ and ¹I₆ → ³H₄ states, which produce emissions at different wavelengths across the visible and near-infrared spectrum [18].

Absorption Properties

The absorption properties of thulium are closely related to its electronic structure, particularly the energy levels associated with the 4f electrons [11]. Thulium exhibits characteristic absorption bands that correspond to transitions from the ground state to various excited states [17]. These absorption features are important for understanding the interaction of thulium with electromagnetic radiation and for applications in spectroscopy and optical materials [16].

Luminescence Phenomena

Thulium exhibits remarkable luminescence phenomena, which involve the emission of light following excitation by various energy sources [18]. The luminescence of thulium is particularly notable for its efficiency and spectral characteristics, making it valuable for applications in lighting, displays, and biomedical imaging [11]. Thulium ions (Tm³⁺) are commonly used as activators in upconversion luminescence systems, where they convert lower-energy photons into higher-energy emissions through a step-by-step excitation process [11].

One of the most interesting luminescence phenomena observed in thulium-containing materials is the temperature-dependent emission behavior [18]. For example, in certain host materials, thulium can exist in both the Tm³⁺ and Tm²⁺ oxidation states, each exhibiting different luminescence characteristics [18]. The Tm³⁺ ions typically produce sharp emission lines due to 4f-4f transitions, while Tm²⁺ ions can generate broader emission bands associated with 5d-4f transitions [18]. This dual-emission behavior has been exploited to develop highly sensitive luminescent thermometers that can operate across a wide temperature range, from cryogenic to high temperatures, with sensitivities approaching 2% per Kelvin [18].